Cas no 54459-88-0 (4-diazoniopyridin-3-olate)

• Product Name: 4-diazoniopyridin-3-olate
• CAS No: 54459-88-0
• MF: C₅H₃N₃O
• MW: 121.096820116043
• CID: 1589342
• PubChem ID: 143168
• Update Time: 2025-04-21

4-diazoniopyridin-3-olate Chemical and Physical Properties

Names and Identifiers

• 4-diazoniopyridin-3-olate
• 3-diazo-4(3H)-Pyridinone
• DTXSID70202857
• 54459-88-0
• 4(3H)-Pyridinone,3-diazo-
• 4(3H)-Pyridinone, 3-diazo-

• Inchi： 1S/C5H3N3O/c6-8-4-1-2-7-3-5(4)9/h1-3H
• InChI Key： SWSCCYOHRMTKDP-UHFFFAOYSA-N
• SMILES： [O-]C1C=NC=CC=1[N+]#N

Computed Properties

• Exact Mass: 121.02769
• Monoisotopic Mass: 121.027612
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1
• XLogP3: 1.8

Experimental Properties

• PSA: 64.1